Cas no 3476-42-4 (3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI))

3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI) structure
3476-42-4 structure
Product Name:3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI)
CAS No:3476-42-4
MF:C20H42NO7P
MW:439.52374792099
CID:306906
PubChem ID:3045268
Update Time:2025-04-19

3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI)
    • (3-dodecanoyloxy-2-hydroxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
    • 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
    • Lysolpc
    • LPC-lyso
    • 3-Dppc
    • 3-Lauroyl-propanediol-1-phosphorylcholine
    • LPC 12:0
    • 3476-42-4
    • Lauroyl lysolecithin
    • Lysolauroylphosphatidylcholine
    • Lauroyl lysophosphatidylcholine
    • 3-Dodecanoylpropanediol-1-phosphorylcholine
    • Inchi: 1S/C20H42NO7P/c1-5-6-7-8-9-10-11-12-13-14-20(23)26-17-19(22)18-28-29(24,25)27-16-15-21(2,3)4/h19,22H,5-18H2,1-4H3
    • InChI Key: BWKILASWCLJPBO-UHFFFAOYSA-N
    • SMILES: P(=O)([O-])(OCC(COC(CCCCCCCCCCC)=O)O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 439.27006
  • Monoisotopic Mass: 439.26988968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 20
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.12

3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI) Related Literature

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